Cas no 14224-70-5 (methyl 2-cycloheptylacetate)
methyl 2-cycloheptylacetate structure
Product Name:methyl 2-cycloheptylacetate
CAS No:14224-70-5
MF:C10H18O2
MW:170.248723506927
CID:2116507
PubChem ID:75481292
Update Time:2025-04-21
methyl 2-cycloheptylacetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-cycloheptylacetate
- PAA22470
- methyl2-cycloheptylacetate
- G33676
- EN300-142225
- SCHEMBL18322599
- 14224-70-5
- DA-32983
-
- Inchi： 1S/C10H18O2/c1-12-10(11)8-9-6-4-2-3-5-7-9/h9H,2-8H2,1H3
- InChI Key： MJYCWOIEBDRRNT-UHFFFAOYSA-N
- SMILES： O(C)C(CC1CCCCCC1)=O
Computed Properties
- Exact Mass: 170.131
- Monoisotopic Mass: 170.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 3.3
methyl 2-cycloheptylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-142225-0.05g |
methyl 2-cycloheptylacetate |
14224-70-5 | 95% | 0.05g |
$64.0 | 2023-06-06 | |
| Enamine | EN300-142225-0.1g |
methyl 2-cycloheptylacetate |
14224-70-5 | 95% | 0.1g |
$66.0 | 2023-06-06 | |
| Enamine | EN300-142225-0.25g |
methyl 2-cycloheptylacetate |
14224-70-5 | 95% | 0.25g |
$92.0 | 2023-06-06 | |
| Enamine | EN300-142225-0.5g |
methyl 2-cycloheptylacetate |
14224-70-5 | 95% | 0.5g |
$175.0 | 2023-06-06 | |
| Enamine | EN300-142225-1.0g |
methyl 2-cycloheptylacetate |
14224-70-5 | 95% | 1g |
$256.0 | 2023-06-06 | |
| Enamine | EN300-142225-2.5g |
methyl 2-cycloheptylacetate |
14224-70-5 | 95% | 2.5g |
$503.0 | 2023-06-06 | |
| Enamine | EN300-142225-5.0g |
methyl 2-cycloheptylacetate |
14224-70-5 | 95% | 5g |
$743.0 | 2023-06-06 | |
| Enamine | EN300-142225-10.0g |
methyl 2-cycloheptylacetate |
14224-70-5 | 95% | 10g |
$1101.0 | 2023-06-06 | |
| 1PlusChem | 1P00AKBG-50mg |
methyl 2-cycloheptylacetate |
14224-70-5 | 95% | 50mg |
$82.00 | 2025-02-25 | |
| 1PlusChem | 1P00AKBG-100mg |
methyl 2-cycloheptylacetate |
14224-70-5 | 95% | 100mg |
$109.00 | 2025-02-25 |
methyl 2-cycloheptylacetate Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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